ethyl 4-methyl-2-[4-methyl-3-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-methyl-2-[4-methyl-3-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxylate (EMTTC) is an important organic compound that has been studied extensively for its potential applications in scientific research. It is a synthetic compound that is composed of two heterocyclic rings, a thiazole and a phenyl ring, with a carboxylate group attached. EMTTC has been found to possess a range of biochemical and physiological effects, and has been investigated for its potential use in laboratory experiments.
Scientific Research Applications
Ethyl 4-methyl-2-[4-methyl-3-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxylate has been studied extensively for its potential applications in scientific research. It has been found to possess a range of biochemical and physiological effects, and has been investigated for its potential use in laboratory experiments. For example, this compound has been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells in vitro. Additionally, this compound has been studied for its potential use in the treatment of Alzheimer’s disease, as it has been found to reduce the accumulation of amyloid-β peptide in the brain.
Mechanism of Action
The mechanism of action of ethyl 4-methyl-2-[4-methyl-3-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxylate is not yet fully understood. However, it is believed that this compound may act by targeting the enzymes involved in the synthesis of proteins and lipids. In particular, this compound has been found to inhibit the activity of the enzyme acetyl-CoA carboxylase, which is involved in the synthesis of fatty acids. Additionally, this compound has been found to inhibit the activity of the enzyme tyrosine phosphatase, which is involved in the synthesis of proteins.
Biochemical and Physiological Effects
This compound has been found to possess a range of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells in vitro, and has been studied for its potential use in the treatment of cancer. Additionally, this compound has been found to reduce the accumulation of amyloid-β peptide in the brain, and has been studied for its potential use in the treatment of Alzheimer’s disease. Furthermore, this compound has been found to inhibit the activity of the enzymes acetyl-CoA carboxylase and tyrosine phosphatase, and has been studied for its potential use in the treatment of metabolic disorders.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl 4-methyl-2-[4-methyl-3-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxylate in laboratory experiments include its relative ease of synthesis and its wide range of biochemical and physiological effects. Additionally, this compound is relatively stable and can be stored for long periods of time. However, there are some limitations to using this compound in laboratory experiments. For example, the mechanism of action of this compound is not yet fully understood, and its effects on humans are not yet known. Additionally, this compound is a synthetic compound and may not be suitable for use in clinical trials.
Future Directions
There are a number of potential future directions for the use of ethyl 4-methyl-2-[4-methyl-3-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxylate in scientific research. For example, further studies could be conducted to investigate the mechanism of action of this compound and its effects on humans. Additionally, further studies could be conducted to investigate the potential use of this compound in the treatment of cancer, Alzheimer’s disease, and other metabolic disorders. Furthermore, further studies could be conducted to investigate the potential use of this compound in the development of novel drugs and therapeutic agents. Finally, further studies could be conducted to investigate the potential use of this compound in the development of new laboratory techniques and tools.
Synthesis Methods
Ethyl 4-methyl-2-[4-methyl-3-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxylate can be synthesized through a process known as the Knoevenagel condensation reaction. This reaction involves the condensation of an aldehyde or ketone with an active methylene compound, such as a malononitrile or ethyl cyanoacetate, in the presence of a base. The reaction results in the formation of a β-keto ester, which can then be transformed into this compound. This synthesis method is relatively simple and has been used to synthesize a variety of compounds, including this compound.
properties
IUPAC Name |
ethyl 4-methyl-2-[4-methyl-3-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14F3NO2S/c1-4-21-14(20)12-9(3)19-13(22-12)10-6-5-8(2)11(7-10)15(16,17)18/h5-7H,4H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZDPWWZJIAWWAR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(S1)C2=CC(=C(C=C2)C)C(F)(F)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14F3NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.